1-(5-HYDROXY-3,5-DIMETHYL-4,5-DIHYDRO-1H-PYRAZOL-1-YL)-2-(PYRIDIN-2-YLSULFANYL)ETHAN-1-ONE

• IUPAC Name: 1-(5-hydroxy-3,5-dimethyl-4H-pyrazol-1-yl)-2-pyridin-2-ylsulfanylethanone
• InChI: InChI=1S/C12H15N3O2S/c1-9-7-12(2,17)15(14-9)11(16)8-18-10-5-3-4-6-13-10/h3-6,17H,7-8H2,1-2H3
• InChI Key: NKQJXKSRXAVYAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(C1)(C)O)C(=O)CSC2=CC=CC=N2
• Molecular Formula: C12H15N3O2S
• Molecular Weight: 265.33 g/mol

Description

The compound “3,5-dimethyl-1-[(2-pyridinylthio)acetyl]-4,5-dihydro-1H-pyrazol-5-ol” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. They are known for their wide range of biological activities and are used in the synthesis of various pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring, which is a five-membered ring with two nitrogen atoms. Additionally, it has methyl groups attached to the 3 and 5 positions of the pyrazole ring, an acetyl group attached to the 1 position, and a pyridinylthio group also attached to the 1 position.

Chemical Reactions Analysis

Pyrazoles can undergo a variety of chemical reactions, including reactions at the nitrogen atoms or at the carbon atoms of the ring. The presence of the acetyl and pyridinylthio groups may also influence the reactivity of this compound.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the polar acetyl and pyridinylthio groups might increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that this compound is involved in. Many pyrazole derivatives exhibit biological activity by interacting with enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. Given the wide range of biological activities exhibited by pyrazole derivatives, this compound could be of interest in the development of new pharmaceuticals.